molecular formula C6H13NOS B13017037 (S)-2-(Thietan-3-ylamino)propan-1-ol

(S)-2-(Thietan-3-ylamino)propan-1-ol

Cat. No.: B13017037
M. Wt: 147.24 g/mol
InChI Key: VZQZVMNANWXKAG-YFKPBYRVSA-N
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Description

(S)-2-(Thietan-3-ylamino)propan-1-ol is a chiral amino alcohol characterized by a thietan (3-membered sulfur-containing ring) substituent at the amino group and a hydroxyl group on the propanol backbone.

Properties

Molecular Formula

C6H13NOS

Molecular Weight

147.24 g/mol

IUPAC Name

(2S)-2-(thietan-3-ylamino)propan-1-ol

InChI

InChI=1S/C6H13NOS/c1-5(2-8)7-6-3-9-4-6/h5-8H,2-4H2,1H3/t5-/m0/s1

InChI Key

VZQZVMNANWXKAG-YFKPBYRVSA-N

Isomeric SMILES

C[C@@H](CO)NC1CSC1

Canonical SMILES

CC(CO)NC1CSC1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Thietan vs. Thiophene and Phenyl Substituents

The thietan ring distinguishes (S)-2-(Thietan-3-ylamino)propan-1-ol from compounds with larger heterocycles or aromatic substituents. Key comparisons include:

Table 1: Structural and Functional Group Comparisons
Compound Name Key Structural Features Functional Groups Molecular Formula Molecular Weight (g/mol)
(S)-2-(Thietan-3-ylamino)propan-1-ol Thietan ring (3-membered S-ring), chiral center Amino, hydroxyl C6H13NOS Not reported
(S)-2-Amino-3-phenylpropan-1-ol Phenyl group, chiral center Amino, hydroxyl C9H13NO 151.21
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol Thiophene (5-membered S-ring) Methylamino, hydroxyl C8H13NOS Not reported

Key Observations :

  • Ring Strain vs.
  • Lipophilicity: The phenyl group in (S)-2-Amino-3-phenylpropan-1-ol enhances lipophilicity, whereas the thietan ring may balance polarity due to sulfur’s electronegativity .

Spectroscopic Differentiation

Infrared (IR) spectroscopy can differentiate structurally similar alcohols. For example, propan-1-ol and propan-2-ol share functional group regions but differ in fingerprint regions due to structural isomerism . By analogy, (S)-2-(Thietan-3-ylamino)propan-1-ol’s IR spectrum would show:

  • Hydroxyl Stretch : ~3200–3600 cm⁻¹ (broad), similar to other alcohols.
  • Fingerprint Region : Unique absorption bands from thietan ring vibrations (e.g., C-S stretching at ~600–700 cm⁻¹) and stereochemical configuration .

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